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Compound of Interest
Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B12397560

L Get Quote

(2S)-5-Methoxyflavan-7-ol is a naturally occurring flavan, a class of flavonoids, isolated from
Dragon's blood resin, a traditional medicinal substance obtained from various plant species,
notably from the Dracaena and Daemonorops genera. This technical guide provides a
comprehensive literature review of its chemical properties, isolation, and synthesis, alongside
an analysis of the biological activities of structurally related compounds, offering insights for
researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of (2S)-5-Methoxyflavan-7-ol is presented
in the table below.

Property Value Source
Molecular Formula C16H1603 [1]
Molecular Weight 256.30 g/mol [1]
CAS Number 35290-20-1 [1]
Appearance Colorless sticky oil [2]

Optical Rotation

[a]D2° = -6.35 (c = 1.94,
CHCI3)

[2]

Solubility

Soluble in DMSO

Inferred from commercial

supplier data
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Isolation and Synthesis
Natural Product Isolation

The primary source of (2S)-5-Methoxyflavan-7-ol is Dragon's blood resin. The seminal work
by Cardillo and colleagues in 1971 first reported its isolation and structure elucidation.[3] While
the detailed experimental protocol from the original publication is not readily available in public
domains, a general procedure for the isolation of flavans from Dracaena draco resin involves
extraction with an organic solvent followed by chromatographic separation.[4][5]

A general workflow for the isolation of flavanoids from Dragon's blood resin is as follows:
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Figure 1: General workflow for flavan isolation from resin.

The acetonic extract of the resin is typically subjected to column chromatography on silica gel,
eluting with a gradient of solvents such as dichloromethane and methanol.[4] Fractions
containing the target compound are then further purified using techniques like preparative thin-
layer chromatography (PTLC) to yield the pure (2S)-5-Methoxyflavan-7-ol.[4]

Chemical Synthesis

A biomimetic synthesis of 5-Methoxyflavan-7-ol has been described in a doctoral thesis.[2] The
synthesis involves the purification of the final product by flash column chromatography (FCC)
using a mixture of hexanes and ethyl acetate as the eluent.[2] The analytical data of the
synthetic product was reported to be identical to the racemic compound, and the enantiomeric
excess of the synthesized (2S)-5-Methoxyflavan-7-ol was determined by HPLC.[2]

Biological Activity and Therapeutic Potential

To date, there is a notable absence of specific quantitative data in the public domain regarding
the biological activities of (2S)-5-Methoxyflavan-7-ol. However, the bioactivities of structurally
similar methoxyflavones and flavanones provide valuable insights into its potential therapeutic
applications.
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Potential Anticancer Activity

Numerous studies have demonstrated the cytotoxic effects of methoxyflavonoids against
various cancer cell lines.[6][7] For instance, (2S)-4'-Hydroxy-7-methoxyflavan, a closely related
compound, has shown a significant cytotoxic effect on human leukemic Molt 4 cells.[8] Another
study on 2(S)-5,2',5'-trihydroxy-7,8-dimethoxyflavanone and its analogues reported potent
cytotoxicity against L1210, K562, and A549 cancer cell lines.[1] The structure-activity
relationship of methoxyflavones suggests that the presence and position of methoxy and
hydroxy groups on the flavan backbone are crucial for their anticancer activity.[6][7]

Potential Anti-inflammatory Activity

Flavonoids are well-known for their anti-inflammatory properties.[9] Studies on 5,7-
dimethoxyflavone have shown that it possesses anti-inflammatory effects comparable to aspirin
in a rat paw edema model and can inhibit prostaglandin biosynthesis.[9] Another compound,
5,6,7-trimethoxyflavone, has been found to suppress the production of pro-inflammatory
mediators in macrophages and protect mice from lethal endotoxin shock.[10] These findings
suggest that (2S)-5-Methoxyflavan-7-ol may also exhibit anti-inflammatory activity.

Potential Antioxidant Activity

The antioxidant potential of flavonoids is a widely recognized characteristic. The 1,1-diphenyl-
2-picrylhydrazyl (DPPH) radical scavenging assay is a common method to evaluate this
activity.[11] While no specific DPPH assay results have been reported for (2S)-5-
Methoxyflavan-7-ol, studies on other flavonoids, such as those from Cleistocalyx operculatus,
have demonstrated their potent antioxidant and radical scavenging capabilities.[12]

Signaling Pathways of Related Compounds

While the specific signaling pathways modulated by (2S)-5-Methoxyflavan-7-ol have not been
elucidated, research on other methoxyflavones provides potential targets for investigation. For
example, 5,6,7-trimethoxyflavone has been shown to down-regulate the expression of pro-
inflammatory genes by interfering with the activation of NF-kB, AP-1, and STAT1/3.[10]

A hypothetical signaling pathway for the anti-inflammatory action of a methoxyflavone is
depicted below.
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Figure 2: Hypothetical anti-inflammatory signaling pathway.
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Future Directions

The existing literature on (2S)-5-Methoxyflavan-7-ol is limited, presenting a clear opportunity
for further research. Key areas for future investigation include:

o Quantitative Biological Evaluation: Comprehensive screening of (2S)-5-Methoxyflavan-7-ol
for its anticancer, anti-inflammatory, and antioxidant activities using a panel of in vitro assays
to determine I1Cso and ECso values.

» Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways modulated by this compound to understand its mode of action.

» Enantioselective Synthesis: Development of a robust and scalable enantioselective
synthesis method to produce sufficient quantities of the pure (2S)-enantiomer for preclinical
and clinical studies.

« In Vivo Efficacy and Safety: Evaluation of the therapeutic efficacy and safety profile of
(2S)-5-Methoxyflavan-7-ol in relevant animal models of cancer and inflammatory diseases.

In conclusion, while (2S)-5-Methoxyflavan-7-ol is a known natural product, its full therapeutic
potential remains largely unexplored. The promising biological activities of structurally related
methoxyflavonoids warrant a more in-depth investigation into this compound as a potential lead
for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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